Cas no 1805960-71-7 (3-Amino-5-(difluoromethyl)-6-iodopyridine-2-acetonitrile)

• Product Name: 3-Amino-5-(difluoromethyl)-6-iodopyridine-2-acetonitrile
• CAS No: 1805960-71-7
• MF: C₈H₆F₂IN₃
• MW: 309.054620265961
• CID: 4854398
• Update Time: 2025-11-06

3-Amino-5-(difluoromethyl)-6-iodopyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(difluoromethyl)-6-iodopyridine-2-acetonitrile

• Inchi： 1S/C8H6F2IN3/c9-7(10)4-3-5(13)6(1-2-12)14-8(4)11/h3,7H,1,13H2
• InChI Key： RNHBSXARIHGIRX-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(CC#N)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.2
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-5-(difluoromethyl)-6-iodopyridine-2-acetonitrile

3-Amino-5-(difluoromethyl)-6-iodopyridine-2-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1805960-71-7, known as 3-Amino-5-(difluoromethyl)-6-iodopyridine-2-acetonitrile, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and versatility in synthetic chemistry. The molecule's structure features a pyridine ring substituted with an amino group at position 3, a difluoromethyl group at position 5, an iodine atom at position 6, and an acetonitrile group at position 2. These substituents contribute to the compound's reactivity, stability, and functional diversity.

Recent studies have highlighted the importance of pyridine derivatives like 3-Amino-5-(difluoromethyl)-6-iodopyridine-2-acetonitrile in drug discovery and materials science. The presence of the amino group and acetonitrile group introduces nucleophilic and electrophilic sites, respectively, making the molecule amenable to various chemical transformations. The difluoromethyl group adds electronic complexity, enhancing the molecule's ability to participate in hydrogen bonding and other non-covalent interactions. Additionally, the iodine atom at position 6 imparts significant electronic effects, making this compound a promising candidate for use in radiotherapy or as a precursor in organometallic chemistry.

The synthesis of 3-Amino-5-(difluoromethyl)-6-iodopyridine-2-acetonitrile typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses of such complex molecules. For instance, researchers have employed transition metal catalysts to facilitate coupling reactions, while others have explored biocatalytic approaches to reduce environmental impact.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, its unique structure makes it a potential lead compound for designing drugs targeting specific biological pathways. For example, studies suggest that it could serve as a scaffold for developing inhibitors of certain enzymes or receptors. In materials science, the molecule's electronic properties make it a candidate for use in organic semiconductors or optoelectronic devices.

Moreover, the compound's reactivity has been leveraged in click chemistry and other modular synthesis strategies. Its ability to undergo nucleophilic substitution and addition reactions makes it versatile for constructing larger molecular frameworks. Recent research has also explored its use in polymer chemistry, where it could serve as a building block for functional polymers with tailored properties.

In conclusion, 3-Amino-5-(difluoromethyl)-6-iodopyridine-2-acetonitrile is a fascinating compound with a wealth of potential applications across multiple disciplines. Its intricate structure and functional groups make it a valuable tool for researchers in synthetic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific innovation.